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Compound of Interest

Compound Name: Methyl 2-acetylisonicotinate

Cat. No.: B157594

IUPAC Name: Methyl 2-acetylpyridine-4-carboxylate[1] Synonyms: Methyl 2-
acetylisonicotinate, 2-acetyl-4-Pyridinecarboxylic acid methyl ester[2][3] CAS Number:
138715-82-9[1][2][4]

This technical guide serves to provide a comprehensive overview of Methyl 2-
acetylisonicotinate, consolidating available data for researchers, scientists, and professionals
in drug development. Due to the limited availability of in-depth experimental data in publicly
accessible literature, this guide focuses on the fundamental properties and synthesis of the
compound.

Physicochemical Properties

Methyl 2-acetylisonicotinate is a pyridine derivative characterized by a methyl ester at the 4-
position and an acetyl group at the 2-position. The presence of these functional groups makes
it a potentially valuable intermediate in the synthesis of more complex molecules. Basic
physicochemical data is summarized below.
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Property Value Source

Molecular Formula CoHoNO3 [1]

Molecular Weight 179.175 g/mol [1]

Appearance White to off-white solid [2][3]

Boiling Point 296.59 °C at 760 mmHg [2][3]

Density 1.178 g/cm3 [2][3]
Synthesis

While specific, detailed experimental protocols for the synthesis of Methyl 2-
acetylisonicotinate are not extensively documented in the provided search results, a general
synthetic approach can be inferred from related syntheses of acetylpyridine derivatives. The
synthesis of 2-acetylpyridine, a related compound, can be achieved through the acylation of 2-
bromopyridine via a Grignard reagent[5]. Another patented method for preparing 2-
acetylpyridine involves the reaction of 2-pyridine carboxylic acid with a chlorinating agent to
form 2-pyridinecarboxylic chloride, which is then reacted with a malonate derivative and
subsequently hydrolyzed]6].

A logical synthetic pathway for Methyl 2-acetylisonicotinate could therefore involve the
esterification of 2-acetylisonicotinic acid.

Below is a generalized workflow for a potential synthesis route.
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Caption: Potential synthetic workflow for Methyl 2-acetylisonicotinate.

Biological Activity and Applications

There is a notable lack of published research on the specific biological activities of Methyl 2-
acetylisonicotinate. However, the broader class of 2-acetylpyridine derivatives has been
investigated for various biological applications. For instance, certain 2-acetylpyridine and
acetophenone derivatives have been synthesized and evaluated for their cytotoxicity and
antimicrobial properties[7]. Additionally, thiosemicarbazone derivatives of 2-acetylpyridine have
shown a wide spectrum of biological actions, including antitumoral and antiparasitic
activities[8]. Metal complexes of 2-acetylpyridine thiosemicarbazones have also been studied
for their antibacterial and cytotoxic effects[9].

These studies suggest that the 2-acetylpyridine moiety is a pharmacologically relevant scaffold,
and by extension, Methyl 2-acetylisonicotinate could serve as a key intermediate for the

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b157594?utm_src=pdf-body-img
https://www.benchchem.com/product/b157594?utm_src=pdf-body
https://www.benchchem.com/product/b157594?utm_src=pdf-body
https://www.benchchem.com/product/b157594?utm_src=pdf-body
https://japsonline.com/abstract.php?article_id=720&sts=2
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957429/
https://pubs.rsc.org/en/content/articlelanding/2017/md/c7md00415j
https://www.benchchem.com/product/b157594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

synthesis of novel therapeutic agents. The compound is offered for research and development
purposes by chemical suppliers[2][3].

Safety Information

Based on available safety data, Methyl 2-acetylisonicotinate is classified with the following
hazard statements:

o H302: Harmful if swallowed[2][3].
o H315: Causes skin irritation[2][3].
e H319: Causes serious eye irritation[2][3].

Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray) and
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing)[2][3].

Conclusion

Methyl 2-acetylisonicotinate is a chemical compound with potential applications as an
intermediate in pharmaceutical and chemical synthesis. While detailed experimental protocols
and biological data are scarce in the current literature, its structural similarity to other
biologically active 2-acetylpyridine derivatives suggests it may be a valuable building block for
future drug discovery efforts. Further research is required to fully elucidate its reactivity,
pharmacological profile, and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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